2-Amino-6-tert-pentyl-N-o-tolyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
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Overview
Description
2-Amino-6-tert-pentyl-N-o-tolyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide is a useful research compound. Its molecular formula is C21H28N2OS and its molecular weight is 356.5 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Biological Relevance
Benzazoles and their derivatives, including compounds similar to 2-Amino-6-tert-pentyl-N-o-tolyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide, play a significant role in medicinal chemistry due to their diverse biological activities. These compounds have been used in clinical applications, and synthetic chemists are continually developing new procedures to access these compounds due to their potential as therapeutic agents. The guanidine group, similar to the structure of this compound, when bonded to a benzazole ring, could modify the biological activity of these heterocycles. The review by Rosales-Hernández et al. (2022) covers the chemical aspects of 2-guanidinobenzoazoles as potential therapeutic agents and summarizes the current knowledge on their pharmacological activities, such as cytotoxicity and inhibition of cell proliferation (Rosales-Hernández et al., 2022).
Antitumor Activity of Imidazole Derivatives
Imidazole derivatives, which share structural similarities with this compound, have been studied for their antitumor activities. The review by Iradyan et al. (2009) discusses various imidazole derivatives such as bis(2-chloroethyl)amino derivatives of imidazole and 4(5)-aminoimidazol-5(4)-carboxamide. These compounds have shown promise in preclinical testing stages and have potential for the synthesis of compounds with varying biological properties (Iradyan et al., 2009).
Role in Central Nervous System (CNS) Drug Synthesis
Compounds with functional chemical groups similar to this compound may serve as lead molecules for the synthesis of compounds with CNS activity. A literature review by Saganuwan (2017) identified that heterocycles containing nitrogen, sulfur, and oxygen form a significant class of organic compounds with potential CNS effects. The review highlights that these functional groups, present in various compounds, may have effects ranging from depression to euphoria and convulsion (Saganuwan, 2017).
Pharmacological Studies and Applications
The compound this compound, due to its structural complexity, might be involved in studies similar to those of the spin label amino acid TOAC. Such studies focus on analyzing peptide backbone dynamics and secondary structure using various physical techniques like EPR spectroscopy, X-ray crystallography, and NMR. The application of these studies spans across peptide–protein and peptide–nucleic acid interactions, potentially providing valuable insights into drug design and pharmacological applications (Schreier et al., 2012).
Safety and Hazards
Properties
IUPAC Name |
2-amino-6-(2-methylbutan-2-yl)-N-(2-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N2OS/c1-5-21(3,4)14-10-11-15-17(12-14)25-19(22)18(15)20(24)23-16-9-7-6-8-13(16)2/h6-9,14H,5,10-12,22H2,1-4H3,(H,23,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNTPJLCBRDZHIL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)(C)C1CCC2=C(C1)SC(=C2C(=O)NC3=CC=CC=C3C)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N2OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.